1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione

• IUPAC Name: 1-phenyl-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C14H9NO3/c16-13-11-8-4-5-9-12(11)15(14(17)18-13)10-6-2-1-3-7-10/h1-9H
• InChI Key: JXLXUQZYJCFIGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C(=O)OC2=O
• Molecular Formula: C14H9NO3
• DSSTOX Substance ID: DTXSID10450153
• Molecular Weight: 239.23 g/mol
• CAS RN: 20877-86-5

Description

1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione is a chemical compound with the linear formula C14H9NO3. It is used in various research and development applications.

Synthesis Analysis

The synthesis of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione and similar compounds has been reported in the literature. The presence of a benzimidazole ring in its structure enables π-π stacking and π-π T-shaped interactions.

Molecular Structure Analysis

The molecular structure of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione is characterized by the presence of a benzimidazole ring. This planar structure enables π-π stacking, π-π T-shaped interactions, and the presence of an NH group could serve as an H-bond donor as well as an acceptor site.

Physical And Chemical Properties Analysis

1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione has a molecular weight of 239.23 g/mol. It has a high GI absorption, is not a P-gp substrate, and is an inhibitor of CYP1A2. Its water solubility is reported to be 1.26 mg/ml.

Scientific Research Applications

Synthesis of Benzimidazoles

The compound “1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione” can be utilized in the synthesis of benzimidazoles, which are heterocyclic compounds with a wide range of biological activities. .

Biomarker Signatures in Tumor Microenvironment

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Synthesis of Benzo[b]oxazolo[3,4-d][1,4]oxazin-1-one Derivatives

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Antitumor Potential

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Biological Activity Against Cancer Cells

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Mechanism of Action

Target of Action

The primary targets of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione are breast cancer-derived cell lines MCF-7 and HCC1954 . These compounds have shown differential biological activity against these cell lines .

Mode of Action

The interaction of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione with its targets results in cell proliferation inhibition . The compounds having a substituted aryl at C-2 of the molecules have shown a remarkable effect .

Biochemical Pathways

The compound’s ability to inhibit cell proliferation suggests it may interfere with the cell cycle or other growth-related pathways .

Result of Action

The result of the action of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione is the inhibition of cell proliferation in breast cancer-derived cell lines MCF-7 and HCC1954 . The compounds showed an IC50 ranking from 3.1 to 95 μM in these cells . These compounds represent potential drug candidates for breast cancer treatment .

Action Environment

The action, efficacy, and stability of 1-Phenyl-1H-benzo[d][1,3]oxazine-2,4-dione can be influenced by various environmental factors. For instance, the reactions to obtain the synthesized oxazines were carried out under very mild conditions such as room temperature or 30°C, without the use of an inert atmosphere . These conditions could potentially affect the compound’s action and stability.

Synthesis routes and methods

Procedure details

The novel 1,2-diphenylquinolones of formula IV, where m is the integer 0, are prepared by three methods. In a first method the 1,2-diphenylquinolones (IV, m=0) are prepared by reaction of an appropriate N-phenylisatoic anhydride with an appropriate lower-alkyl benzoylacetate, hydrolysis of the resulting 1,2-phenylquinolone-3-carboxylate to the corresponding 3-carboxy compound and pyrolytic elimination of the carboxyl group. In a second method the 1,2-diphenylquinolones (IV, m=0) are prepared by reaction of an appropriate N-phenylisatoic anhydride with sodium methylsulfinylmethide (hereinafter dimsyl sodium), and reaction of the methylsulfinylacetophenone so obtained with an appropriate benzaldehyde. The N-phenylisatoic anhydride is prepared by reacting an appropriate 2-bromo (or chloro)benzoic acid with an appropriate aniline and reacting the resulting anthranilic acid with ethyl chloroformate. These steps are illustrated by the following equations: ##STR8##